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Compound of Interest

3-(Methylsulfonyl)benzylamine
Compound Name:

hydrochloride

Cat. No.: B580239

Technical Guide: 3-(Methylsulfonyl)benzylamine
Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a summary of the known physical properties of 3-
(Methylsulfonyl)benzylamine hydrochloride. Due to the limited availability of public domain
data, this document also outlines a plausible synthetic route and highlights areas where further
experimental characterization is required.

Core Physical Properties

Quantitative data for 3-(Methylsulfonyl)benzylamine hydrochloride is summarized below. It
is important to note that some physical properties, such as boiling point and specific solubility,
are not readily available in the public literature.
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Property Value Source(s)
CAS Number 855267-50-4 [L1121[3141[5]
Molecular Formula C8H12CINO2S [1103114]
Molecular Weight 221.71 g/mol [1]

Melting Point 248-254 °C [2]
Appearance Solid [1]

Boiling Point Not available

Solubility Not available

Experimental Protocols

Detailed experimental protocols for the determination of the physical properties of 3-
(Methylsulfonyl)benzylamine hydrochloride are not available in the cited literature.

Plausible Synthetic Route

While a specific, detailed experimental protocol for the synthesis of 3-
(Methylsulfonyl)benzylamine hydrochloride is not publicly available, a plausible two-step
synthesis can be proposed based on the known chemistry of its precursors. This process would
involve the synthesis of 3-(Methylsulfonyl)benzonitrile followed by its reduction to the
corresponding benzylamine and subsequent conversion to the hydrochloride salt.

Step 1: Synthesis of 3-(Methylsulfonyl)benzonitrile

The synthesis of the benzonitrile precursor could potentially be achieved through methods such
as the copper(l)-catalyzed S-C(sp?) coupling of an appropriate aryl halide with a sulfur-based
nucleophile.[6]

Step 2: Reduction of 3-(Methylsulfonyl)benzonitrile to 3-(Methylsulfonyl)benzylamine

The nitrile group of 3-(Methylsulfonyl)benzonitrile can be reduced to a primary amine to form 3-
(Methylsulfonyl)benzylamine.[6] This is a common transformation in organic synthesis.
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Step 3: Formation of the Hydrochloride Salt

The final step would involve the treatment of the synthesized 3-(Methylsulfonyl)benzylamine
with hydrochloric acid to form the stable hydrochloride salt.

Visualizations

The following diagram illustrates a logical workflow for the proposed synthesis of 3-
(Methylsulfonyl)benzylamine hydrochloride.
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Caption: Proposed synthetic workflow for 3-(Methylsulfonyl)benzylamine hydrochloride.

Signaling Pathways and Biological Activity

There is currently no publicly available information regarding any signaling pathways or specific
biological activities associated with 3-(Methylsulfonyl)benzylamine hydrochloride. Further
research is required to elucidate its pharmacological profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b580239?utm_src=pdf-body
https://www.benchchem.com/product/b580239?utm_src=pdf-body
https://www.benchchem.com/product/b580239?utm_src=pdf-custom-synthesis
https://matrix.staging.1int.co.uk/sds/MxMSDS_012546.pdf
https://store.apolloscientific.co.uk/product/3-methylsulphonylbenzylamine-hydrochloride
https://store.apolloscientific.co.uk/product/3-methylsulphonylbenzylamine-hydrochloride
https://www.americanelements.com/855267-50-4-3-methylsulfonyl-benzylamine-hydrochloride
https://www.bldpharm.com/products/855267-50-4.html
https://www.scbt.com/p/3-methylsulfonyl-benzylamine-hydrochloride-855267-50-4
https://www.benchchem.com/product/b1334218
https://www.benchchem.com/product/b580239#3-methylsulfonyl-benzylamine-hydrochloride-physical-properties
https://www.benchchem.com/product/b580239#3-methylsulfonyl-benzylamine-hydrochloride-physical-properties
https://www.benchchem.com/product/b580239#3-methylsulfonyl-benzylamine-hydrochloride-physical-properties
https://www.benchchem.com/product/b580239#3-methylsulfonyl-benzylamine-hydrochloride-physical-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b580239?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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